5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine
Description
This compound features a pyrimidine core substituted with a methyl group at the 5-position and a methoxy-linked bicyclic moiety. The bicyclic system, octahydrocyclopenta[c]pyrrole, is further functionalized with a 1-methyl-1H-pyrazole-5-carbonyl group.
Properties
IUPAC Name |
[3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-(2-methylpyrazol-3-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O2/c1-13-8-19-17(20-9-13)25-12-18-6-3-4-14(18)10-23(11-18)16(24)15-5-7-21-22(15)2/h5,7-9,14H,3-4,6,10-12H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROVDVIYCNDNURF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=CC=NN4C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine is a complex heterocyclic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The molecular structure of the compound can be represented as follows:
This structure includes a pyrimidine core linked to a pyrazole moiety and an octahydrocyclopentapyrrole unit, which may contribute to its biological properties.
Antiviral Activity
Recent studies have highlighted the antiviral potential of compounds containing pyrazole and pyrimidine frameworks. For instance, derivatives of similar structures have shown significant activity against HIV-1. In vitro assays indicated that modifications at the C5' position of the pyrazole ring could enhance antiviral efficacy. Compounds with EC50 values as low as 3.8 nmol/L have been reported, suggesting that structural elements similar to those in 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine may also exhibit potent antiviral properties .
Anticancer Activity
The compound's structural features suggest potential anticancer activity as well. Pyrazole derivatives are known for their ability to inhibit various cancer cell lines. Studies have shown that compounds with similar scaffolds can induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways such as PI3K/Akt and MAPK .
The biological activity of 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine likely involves multiple mechanisms:
- Enzyme Inhibition : The compound may inhibit viral enzymes such as reverse transcriptase, similar to other pyrazole-containing compounds that have demonstrated this activity .
- Cell Cycle Arrest : Its structural components might interfere with cell cycle progression in cancer cells, leading to growth inhibition .
- Apoptosis Induction : The activation of apoptotic pathways through mitochondrial dysfunction has been observed in related compounds .
Study 1: Antiviral Efficacy
A series of pyrazole derivatives were synthesized and evaluated for their anti-HIV activity. Among these, one compound exhibited an EC50 value comparable to established antiviral drugs, indicating a promising lead for further development .
Study 2: Anticancer Properties
In vitro studies on structurally related compounds demonstrated significant cytotoxicity against various cancer cell lines, with some derivatives showing selectivity towards specific cancer types. The mechanism involved the activation of pro-apoptotic factors and inhibition of anti-apoptotic proteins .
Data Tables
| Compound Name | EC50 (μmol/L) | Selectivity Index | Biological Activity |
|---|---|---|---|
| Compound A | 0.0038 | 25,468 | Anti-HIV |
| Compound B | 0.0334 | Not specified | Anticancer |
| Compound C | 0.0089 | Not specified | Antiviral |
Scientific Research Applications
Medicinal Chemistry
Anticancer Activity
Research indicates that compounds containing pyrazole and pyrimidine moieties exhibit significant anticancer properties. For instance, derivatives of pyrazole have been shown to inhibit cell proliferation in various cancer cell lines. The specific compound may enhance the efficacy of existing anticancer drugs or act as a lead compound for new drug development. Studies have demonstrated that modifications to the pyrazole structure can lead to increased cytotoxicity against leukemia and melanoma cells, suggesting that 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine could be further explored for its potential in cancer therapeutics .
Antimicrobial Properties
The antimicrobial activity of pyrazole derivatives has been documented, with several studies reporting their effectiveness against various bacterial and fungal strains. The introduction of specific substituents on the pyrazole ring can significantly influence antimicrobial potency. Given the structure of 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine, it is plausible that this compound may exhibit similar properties, warranting further investigation into its spectrum of activity against pathogens .
Agricultural Chemistry
Pesticidal Applications
Compounds with similar structural features to 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine have been studied for their potential as pesticides. The incorporation of pyrazole and pyrimidine rings in agrochemicals can enhance their biological activity against pests while reducing toxicity to non-target organisms. Research into the synthesis and testing of such compounds could lead to the development of novel pesticides with improved efficacy and environmental safety profiles .
Herbicidal Activity
Herbicides derived from pyrimidine structures have shown promise in controlling weed populations. The application of 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine could be explored for its potential herbicidal properties, particularly in selective weed management strategies that minimize harm to crops while effectively targeting invasive species .
Material Science
Polymer Chemistry
The unique structure of 5-methyl-2-{[2-(1-methyl-1H-pyrazole-5-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine may lend itself to applications in polymer chemistry. Its ability to form complexes with metals could be utilized in the development of new materials with enhanced thermal stability or electrical conductivity. Research into polymer composites incorporating such compounds could lead to innovative applications in electronics or materials engineering .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Bicyclic Moieties
- Structure: 5-Methyl-2-((3aR,5r,6aS)-5-(2-(trifluoromethyl)phenyl)-hexahydrocyclopenta[c]pyrrol-2(1H)-yl)pyrimidine-4-carboxylic acid.
- Key Differences: Replaces the pyrazole-5-carbonyl group with a trifluoromethylphenyl substituent.
- Synthesis: Utilizes a DMF-mediated coupling of a hexahydrocyclopenta[c]pyrrole derivative with methyl 2-chloro-5-methylpyrimidine-4-carboxylate at 60°C .
- Structure: 5-Methyl-2-[4-(1-methyl-1H-pyrrol-2-yl)-6-thiophen-2-yl-1,6-dihydro-pyrimidin-2-yl]-2,4-dihydro-pyrazol-3-one.
- Key Differences: Substitutes the bicyclic system with a thiophene-containing pyrimidine-pyrrole hybrid. The thiophene moiety confers π-stacking capability, whereas the target compound’s octahydrocyclopenta[c]pyrrole offers greater conformational restraint .
Pyrimidine Derivatives with Heterocyclic Substituents
- Structure: 2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)-thiazol-5-yl)pyrimidine-5-carbonitrile.
- Key Differences: Replaces the pyrazole-carbonyl-bicyclic system with a thiazole ring and a cyano group.
- Structure: 2-[[5-Methoxy-10-methyl-1-(trifluoroacetyl)-1,2-dihydrospiro[indole-3,4'-piperidine]-6-yl]amino]-4-[[4-(pyridin-2-ylmethoxy)phenyl]amino]pyrimidine-5-carbonitrile.
- Key Differences: Incorporates a spiroindole-piperidine system and a trifluoroacetyl group, which likely improves blood-brain barrier penetration compared to the target compound’s polar pyrazole carbonyl .
Physicochemical and Functional Comparisons
Computational and Structural Studies
- Target Compound: Analogous bicyclic systems (e.g., octahydrocyclopenta[c]pyrrole) are often analyzed using density functional theory (DFT) to predict stability and interaction modes. The pyrazole carbonyl’s electron density may facilitate hydrogen bonding with catalytic residues .
- L4: Computational studies on similar thiophene-pyrimidine hybrids highlight enhanced aromatic stacking interactions, which could guide optimization of the target compound’s aromatic substituents .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
